Clinical Desensitizing Durability: Dentin Protector vs. Er:YAG Laser
In a split-mouth clinical trial of 30 patients with 104 contralateral pairs of hypersensitive teeth, Dentin Protector was compared head-to-head with Er:YAG laser therapy [1]. At 2 months post-treatment, the Dentin Protector group showed a return of discomfort to 65% of baseline pain scores; at 6 months, discomfort increased to 90% of baseline [1]. In contrast, the Er:YAG laser group maintained the initial desensitizing effect without significant degradation over the 6-month period [1]. The differences between groups at all follow-up intervals were statistically highly significant (p ≤ 0.001) [1].
| Evidence Dimension | Reduction in discomfort (pain scale, % of baseline) |
|---|---|
| Target Compound Data | 65% of baseline discomfort at 2 months; 90% of baseline discomfort at 6 months |
| Comparator Or Baseline | Er:YAG laser (80 mJ/pulse, 3 Hz): maintained initial desensitizing effect at all follow-up intervals |
| Quantified Difference | Dentin Protector effect diminished by 35% at 2 months and 10% remaining at 6 months relative to baseline; laser effect remained constant (p ≤ 0.001) |
| Conditions | Clinical study; 30 patients; split-mouth design; thermal stimulus (3-second air blast at 2 mm distance); 4-point arbitrary pain scale |
Why This Matters
Defines the expected clinical durability: Dentin Protector provides effective immediate desensitization but requires reapplication within months, whereas laser alternatives offer longer-lasting relief.
- [1] Schwarz F, et al. Desensitizing effects of an Er:YAG laser on hypersensitive dentine. J Clin Periodontol. 2002;29(3):211-5. PMID: 11940139. View Source
